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Compound of Interest

2-(methylamino)-N-
Compound Name:
propylacetamide

Cat. No.: B2394039

Currently, there is a notable lack of publicly available scientific literature and data regarding the
application of 2-(methylamino)-N-propylacetamide in the field of drug discovery. Extensive
searches have not yielded any specific biological activity, mechanism of action, or therapeutic
targets for this compound. Consequently, detailed application notes and experimental protocols
for its use in drug discovery research cannot be provided at this time.

Chemical and Physical Properties

While biological data is scarce, basic chemical and physical properties of 2-(methylamino)-N-
propylacetamide and its hydrochloride salt have been documented. This information is crucial
for any initial in vitro or in vivo studies.
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. 2-(methylamino)-N-
2-(methylamino)-N- .
Property . propylacetamide
propylacetamide hvdrochlorid
ydrochloride

Molecular Formula C6H14N20[1][2] C6H15CIN20[3][4]

Molecular Weight 130.19 g/mol [2] 166.65 g/mol [3][4]

CAS Number 901273-19-6[1][2] 1049764-41-1[3][4]
N2-methyl-N- -

Synonyms ) ] Not specified
propylglycinamide[2]

Purity Typically =297%][1] Typically =295%]3]

General Experimental Workflow for Novel
Compound Screening

For researchers interested in investigating the potential of "2-(methylamino)-N-
propylacetamide” or any novel chemical entity in drug discovery, a general experimental
workflow can be followed. This workflow is designed to systematically assess the compound's
biological activity and identify potential therapeutic applications.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cymitquimica.com/products/IN-DA00H1XD/2-methylamino-n-propylacetamide/
https://pubchem.ncbi.nlm.nih.gov/compound/2103997
https://cymitquimica.com/products/3D-ZRB76441/2-methylamino-n-propylacetamide-hydrochloride/
https://www.achemblock.com/p42832-2-methylamino-n-propylacetamide-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/2103997
https://cymitquimica.com/products/3D-ZRB76441/2-methylamino-n-propylacetamide-hydrochloride/
https://www.achemblock.com/p42832-2-methylamino-n-propylacetamide-hydrochloride.html
https://cymitquimica.com/products/IN-DA00H1XD/2-methylamino-n-propylacetamide/
https://pubchem.ncbi.nlm.nih.gov/compound/2103997
https://cymitquimica.com/products/3D-ZRB76441/2-methylamino-n-propylacetamide-hydrochloride/
https://www.achemblock.com/p42832-2-methylamino-n-propylacetamide-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/2103997
https://cymitquimica.com/products/IN-DA00H1XD/2-methylamino-n-propylacetamide/
https://cymitquimica.com/products/3D-ZRB76441/2-methylamino-n-propylacetamide-hydrochloride/
https://www.benchchem.com/product/b2394039?utm_src=pdf-body
https://www.benchchem.com/product/b2394039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Primary Screening

Compound Acquisition

& QC

High-Throughput Screening (HTS)
(e.g., cell-based assays, biochemical assays)

Hit Identification

Dose-Response Studies
(IC50/EC50 determination)

Secondary Assays
(e.g., selectivity, mechanism of action)

Lead Compound Selection

Lead Optimization

In Vitro ADME/Tox

In Vivo Efficacy & PK/PD Studies

Lead Optimization

Preclinical Candidate Selection

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2394039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: A generalized workflow for the screening and development of a novel chemical
compound in drug discovery.

Hypothetical Protocol: Primary Cell Viability
Screening

Should a researcher wish to perform an initial screen of "2-(methylamino)-N-
propylacetamide” for potential cytotoxic or cytostatic effects, a standard cell viability assay
such as the MTT or resazurin assay could be employed.

Objective: To determine the effect of 2-(methylamino)-N-propylacetamide on the viability of a
selected cancer cell line (e.g., HelLa).

Materials:
o 2-(methylamino)-N-propylacetamide
e Hela cells

e Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum
(FBS) and 1% Penicillin-Streptomycin

e Phosphate Buffered Saline (PBS)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
o Dimethyl sulfoxide (DMSO)

o 96-well cell culture plates

o Multichannel pipette

» Plate reader

Protocol:

e Cell Seeding:
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o Trypsinize and count HeLa cells.
o Seed 5,000 cells per well in a 96-well plate in a final volume of 100 pL of complete DMEM.

o Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow
for cell attachment.

e Compound Preparation and Treatment:

o Prepare a stock solution of 2-(methylamino)-N-propylacetamide in a suitable solvent
(e.g., sterile water or DMSO).

o Perform serial dilutions of the stock solution to create a range of desired concentrations.

o Remove the media from the wells and add 100 pL of media containing the different
concentrations of the compound. Include vehicle control (solvent only) and untreated
control wells.

 Incubation:
o Incubate the plate for 48-72 hours at 37°C and 5% CO2.

e MTT Assay:
o After the incubation period, add 10 pL of MTT solution (5 mg/mL in PBS) to each well.
o Incubate for 4 hours at 37°C.

o Carefully remove the media and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

o Shake the plate gently for 10 minutes to ensure complete dissolution.
o Data Acquisition:
o Measure the absorbance at 570 nm using a microplate reader.

e Data Analysis:
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o Calculate the percentage of cell viability for each concentration relative to the untreated

control.

o Plot the percentage of viability against the compound concentration to generate a dose-
response curve and determine the IC50 value (the concentration at which 50% of cell

growth is inhibited).

Future Directions

The lack of data on "2-(methylamino)-N-propylacetamide” presents an opportunity for novel
research. Initial studies could focus on broad screening against various cell lines (e.g., cancer,
bacterial, fungal) to identify any potential biological activity. Should any "hits" be identified,
further investigation into the mechanism of action would be warranted. The acetamide scaffold
is present in a number of biologically active molecules, suggesting that this compound could
potentially serve as a building block for the synthesis of more complex and potent derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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